2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[4-cyclopropyl-1-(4-fluorophenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C20H17FN6O3/c1-11-8-16(25-30-11)23-17(28)10-26-20(29)19-15(18(24-26)12-2-3-12)9-22-27(19)14-6-4-13(21)5-7-14/h4-9,12H,2-3,10H2,1H3,(H,23,25,28)
• InChI Key: PSWCAVOGAYMKRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2C(=O)C3=C(C=NN3C4=CC=C(C=C4)F)C(=N2)C5CC5
• Molecular Formula: C20H17FN6O3
• Molecular Weight: 408.4 g/mol

Description

2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H17FN6O3 and its molecular weight is 408.393. The purity is usually 95%.
BenchChem offers high-quality 2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(5-methylisoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(5-methylisoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study explored the synthesis of pyrazole-acetamide derivatives and their use in creating Co(II) and Cu(II) coordination complexes. These complexes exhibited significant antioxidant activity, evaluated through various in vitro methods (Chkirate et al., 2019).

Antimicrobial Agents

Research on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, suitable as antimicrobial agents, involved the use of cyanoacetamide derivatives. These compounds showed promising results in both antibacterial and antifungal activities in vitro (Darwish et al., 2014).

Anti-Cancer Activity

A study highlighted the synthesis of fluoro-substituted benzo[b]pyran compounds with significant anti-lung cancer activity. These compounds were tested against human cancer cell lines and showed anticancer activity at low concentrations (Hammam et al., 2005).

Fluorogenic Dyes

A 2020 study discussed the oxidation of 4-arylidene-2-methyl-1H-imidazol-5(4H)-ones with selenium dioxide to form six-membered imide rings. The synthesized compounds exhibited bathochromic shifts in their absorption and emission maxima, suggesting potential use as fluorogenic dyes (Zaitseva et al., 2020).

Anti-Inflammatory Activity

Another study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-thioxothiazolidin-3-yl acetamides and tested them for anti-inflammatory activity. Among the synthesized compounds, several showed significant anti-inflammatory effects (Sunder & Maleraju, 2013).